4'-(cyclopropylmethoxy)-N,N-dimethylbiphenyl-2-carboxamide

• IUPAC Name: 2-[4-(cyclopropylmethoxy)phenyl]-N,N-dimethylbenzamide
• InChI: InChI=1S/C19H21NO2/c1-20(2)19(21)18-6-4-3-5-17(18)15-9-11-16(12-10-15)22-13-14-7-8-14/h3-6,9-12,14H,7-8,13H2,1-2H3
• InChI Key: KCMXCFCIFGDBCR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=CC=C1C2=CC=C(C=C2)OCC3CC3
• Molecular Formula: C19H21NO2
• Molecular Weight: 295.4 g/mol

Description

• 4'-(cyclopropylmethoxy)-N,N-dimethylbiphenyl-2-carboxamide is a chemical compound whose detailed synthesis, molecular structure, and properties are of significant interest in various scientific fields.

Synthesis Analysis

• Synthesis processes of similar compounds often involve multi-step reactions, including condensation, cyclization, and various other organic reactions (Lu et al., 2021). For example, 1-(3-amino-4-morpholino-1H-indazole-1-carbonyl)-N-(4-methoxyphenyl)cyclopropane-1-carboxamide was synthesized using such processes, indicating the complexity involved in the synthesis of structurally similar compounds.

Molecular Structure Analysis

• The molecular structure of such compounds is often elucidated through techniques like X-ray crystallography, as demonstrated in studies of related cyclopropanecarboxamide derivatives (Pokhodylo et al., 2020).

Chemical Reactions and Properties

• Compounds with cyclopropyl groups are known to exhibit unique chemical reactions due to the strain in the cyclopropane ring. They often participate in reactions like ring-opening or substitution, depending on the substituents and reaction conditions.

Physical Properties Analysis

• The physical properties, including melting point, solubility, and crystalline structure, are crucial for understanding the applications and handling of these compounds. Crystallographic studies provide insights into these properties (Yan & Liu, 2007).

Scientific Research Applications

Synthesis and Chemical Properties

The research on derivatives related to 4'-(cyclopropylmethoxy)-N,N-dimethylbiphenyl-2-carboxamide focuses on their synthesis and potential applications in various fields, including agriculture and materials science. One study involves the synthesis of carboxamide derivatives of (±)-cis-3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropanecarboxylic acid (permethrin acid) and their evaluation against mosquito larvae, highlighting their potential use in pest control (Taylor, Hall, & Vedres, 1998). Another research direction includes the development of novel polyamides and poly(amide-imide)s derived from specific diamines, showcasing their potential in creating advanced materials with high thermal stability and good solubility in polar solvents (Saxena, Rao, Prabhakaran, & Ninan, 2003).

Catalysis and Organic Synthesis

Research in organometallic chemistry explores the structure-activity relationships of group 4 biaryl amidate complexes in catalytic processes such as hydroamination/cyclization of aminoalkenes (Gott, Clarke, Clarkson, & Scott, 2007). This area of study opens up possibilities for synthesizing complex organic molecules with high precision and efficiency, which could be beneficial in pharmaceutical synthesis and material science.

Environmental and Health Monitoring

The analysis and monitoring of environmental and biological samples for residues of synthetic pyrethroids, which are related to the chemical structure , are critical for assessing exposure and potential health risks. Techniques for detecting pyrethroid metabolites in human urine are developed to understand the exposure levels in individuals, especially those in occupations such as pest control (Arrebola, Martínez-Vidal, Fernandez-Gutiérrez, & Akhtar, 1999).

Material Science and Polymer Chemistry

The development of new materials, such as electrochromic and electrofluorescent polymers containing specific carboxamide derivatives, showcases the potential application in smart materials and devices. These materials could be used in displays, sensors, and other electronic applications due to their reversible electrochromic properties and high stability (Sun, Meng, Chao, Zhou, Du, Wang, Zhao, Zhou, & Chen, 2016).